Cas no 7784-67-0 (Ethylisoeugenol)

• Product Name: Ethylisoeugenol
• CAS No: 7784-67-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 566915
• PubChem ID: 5382490
• Update Time: 2025-06-13

Ethylisoeugenol Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-methoxy-4-(1-propen-1-yl)-
• 2-methoxy-4-prop-1-enylphenetole
• ETHYL-ISO-EUGENOL
• isoeugenyl ether ether
• 1-Aethoxy-2-methoxy-4-propenyl-benzol
• 1-ethoxy-2-methoxy-4-propenyl-benzene
• 4-Propenyl-brenzcatechin-2-methylaether-1-aethylaether
• ethyl eugenol
• ethyl isoeugenol
• Ethyl isoeugenyl ether
• Isoeugenolaethylaether
• ISOEUGENYLETHYLETHER
• Benzene, 1-ethoxy-2-methoxy-4-(1-propenyl)-
• CHEMBL446511
• FEMA no. 2472, E-
• 1-ethoxy-2-methoxy-4-[(E)-prop-1-enyl]benzene
• NSC-142123
• 7784-67-0
• 2-Ethoxy-5-propenylanisole
• (E)-isoeugenyl ethyl ether
• EINECS 232-072-6
• Benzene, 1-ethoxy-2-methoxy-4-(1E)-1-propenyl-
• Benzene, 1-ethoxy-2-methoxy-4-(1-propenyl)-, (E)-
• UNII-FI4NXI7U9D
• Benzene, 1-ethoxy-2-methoxy-4-(1E)-1-propen-1-yl-
• 1-Ethoxy-2-methoxy-4-(1E)-1-propen-1-ylbenzene
• 1-ethoxy-2-methoxy-4-[(1E)-1-propenyl]benzene
• FI4NXI7U9D
• Q27277993
• 1-ethoxy-2-methoxy-4-(prop-1-en-1-yl)benzene
• 137138-52-4
• UNII-ZDR23DW95V
• Isoeugenyl ethyl ether, (E)-
• AKOS006243092
• 1-Ethoxy-2-methoxy-4-propenylbenzene
• Benzene, 1-ethoxy-2-methoxy-4-propenyl-, trans-
• Isoeugenyl ethyl ether
• ZDR23DW95V
• FEMA No. 2472
• NSC 142123
• 1-ethoxy-2-methoxy-4-[(E)-prop-1-enyl]-benzene
• (E)-1-ethoxy-2-methoxy-4-(prop-1-enyl)benzene
• AI3-24140
• NSC142123
• DTXSID101250172
• Benzene, 1-ethoxy-2-methoxy-4-propenyl-
• Ethylisoeugenol

• Inchi： 1S/C12H16O2/c1-4-6-10-7-8-11(14-5-2)12(9-10)13-3/h4,6-9H,5H2,1-3H3/b6-4+
• InChI Key： AOSKXPFBGRLCEG-GQCTYLIASA-N
• SMILES： O(CC)C1C=CC(/C=C/C)=CC=1OC

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 453.046147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 62.2
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: 3.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 288.0±20.0 °C at 760 mmHg
• Flash Point: 109.7±21.3 °C
• Refractive Index: 1.529
• PSA: 18.46000
• LogP: 3.12700
• FEMA: 2472 | ISOEUGENYL ETHYL ETHER
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethylisoeugenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ethylisoeugenol

Recent Advances in the Study of Ethylisoeugenol (CAS: 7784-67-0) in Chemical Biology and Pharmaceutical Research

Ethylisoeugenol (CAS: 7784-67-0), a derivative of isoeugenol, has garnered significant attention in recent years due to its potential applications in the chemical, biological, and pharmaceutical fields. This compound, characterized by its aromatic properties, has been the subject of numerous studies exploring its pharmacological activities, including its anti-inflammatory, antimicrobial, and antioxidant effects. The latest research has further elucidated its mechanisms of action and potential therapeutic applications, making it a promising candidate for drug development and other industrial uses.

Recent studies have focused on the synthesis and optimization of Ethylisoeugenol to enhance its bioavailability and efficacy. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its purity and stability. These efforts are crucial for ensuring the compound's suitability for pharmaceutical formulations. Additionally, in vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress-related diseases.

One of the most notable findings in recent research is the potential of Ethylisoeugenol as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in certain cancer cell lines while sparing normal cells, suggesting a selective cytotoxic effect. This property, combined with its low toxicity profile, makes it an attractive candidate for further investigation in oncology. Researchers are also exploring its synergistic effects with conventional chemotherapeutic agents to enhance treatment outcomes and reduce side effects.

In the realm of antimicrobial research, Ethylisoeugenol has exhibited broad-spectrum activity against various bacterial and fungal pathogens. Its mechanism of action involves disrupting microbial cell membranes and inhibiting essential enzymatic processes. These findings have spurred interest in developing Ethylisoeugenol-based formulations for topical and systemic infections, particularly in the face of rising antibiotic resistance. Furthermore, its use as a natural preservative in food and cosmetic industries is being explored, leveraging its antimicrobial and antioxidant properties.

Despite these promising developments, challenges remain in the clinical translation of Ethylisoeugenol. Issues such as poor solubility, rapid metabolism, and limited bioavailability need to be addressed through innovative formulation strategies, including nanoencapsulation and prodrug approaches. Ongoing research is also focused on elucidating the long-term safety and pharmacokinetic profiles of Ethylisoeugenol to ensure its suitability for human use. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, Ethylisoeugenol (CAS: 7784-67-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with its natural origin, make it a valuable subject for further study. As research continues to uncover its mechanisms and applications, Ethylisoeugenol is poised to play a pivotal role in the development of novel therapeutic agents and industrial products. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.